N-(3-chlorophenyl)-2-(2-pyrazol-1-ylanilino)acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-(2-pyrazol-1-ylanilino)acetamide
• InChI: InChI=1S/C17H15ClN4O/c18-13-5-3-6-14(11-13)21-17(23)12-19-15-7-1-2-8-16(15)22-10-4-9-20-22/h1-11,19H,12H2,(H,21,23)
• InChI Key: RXUOUZIKBOJXIW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NCC(=O)NC2=CC(=CC=C2)Cl)N3C=CC=N3
• Molecular Formula: C17H15ClN4O
• Molecular Weight: 326.8 g/mol

Description

N-(3-chlorophenyl)-2-(2-pyrazol-1-ylanilino)acetamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a member of the pyrazole class of compounds and has been found to have a range of interesting properties that make it of interest to researchers in a variety of fields.

Mechanism of Action

The mechanism of action of N-(3-chlorophenyl)-2-(2-pyrazol-1-ylanilino)acetamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that N-(3-chlorophenyl)-2-(2-pyrazol-1-ylanilino)acetamide can have a range of biochemical and physiological effects. These include inhibition of cancer cell growth, induction of apoptosis (programmed cell death), and inhibition of angiogenesis (the formation of new blood vessels).

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chlorophenyl)-2-(2-pyrazol-1-ylanilino)acetamide in lab experiments is its relatively low toxicity compared to other anti-cancer compounds. However, one limitation is that it can be difficult to synthesize in large quantities, which can make it challenging to use in certain types of experiments.

Future Directions

There are a number of future directions for research on N-(3-chlorophenyl)-2-(2-pyrazol-1-ylanilino)acetamide. One area of interest is in the development of new methods for synthesizing this compound more efficiently. Another area of interest is in the development of new drugs based on the structure of this compound that may have even greater anti-cancer activity. Additionally, further research is needed to fully understand the mechanism of action of this compound and to explore its potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of N-(3-chlorophenyl)-2-(2-pyrazol-1-ylanilino)acetamide is a multi-step process that involves several different chemical reactions. One common method for synthesizing this compound involves the reaction of 3-chloroaniline with pyrazole-1-carboxylic acid, followed by the addition of acetic anhydride and a base such as triethylamine.

Scientific Research Applications

N-(3-chlorophenyl)-2-(2-pyrazol-1-ylanilino)acetamide has been studied for its potential applications in a variety of scientific research areas. One area of interest is in the development of new drugs for the treatment of cancer. This compound has been found to have anti-cancer properties and has been studied for its potential as a chemotherapeutic agent.